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Abstract
Bombykal, the aldehyde counterpart to the well-characterized silkworm moth pheromone

bombykol, plays a crucial role in the chemical communication and reproductive behavior of

Bombyx mori. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis, and biological signaling pathway of

bombykal. Detailed experimental protocols for its synthesis and purification are provided,

alongside a thorough analysis of its spectroscopic characteristics. Furthermore, this document

elucidates the molecular mechanisms of bombykal perception, from its interaction with

pheromone-binding proteins to the activation of specific olfactory receptors and the subsequent

intracellular signaling cascade. This guide is intended to serve as a valuable resource for

researchers in the fields of chemical ecology, neurobiology, and pest management, as well as

for professionals involved in the development of novel semiochemical-based applications.

Chemical Structure and Properties
Bombykal, systematically named (10E, 12Z)-hexadeca-10,12-dienal, is a C16 unsaturated

aldehyde. Its structure is characterized by a conjugated diene system with a trans configuration

at the 10th carbon and a cis configuration at the 12th carbon, terminating in an aldehyde

functional group. This specific stereochemistry is crucial for its biological activity.
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A summary of the key physicochemical properties of bombykal is presented in the table below.

While experimental data for some properties are limited, predicted values based on its structure

are also included for a comprehensive overview.

Property Value Source

Molecular Formula C₁₆H₂₈O [1][2]

Molecular Weight 236.39 g/mol [1][2]

IUPAC Name
(10E,12Z)-hexadeca-10,12-

dienal
[2]

CAS Number 63024-98-6 [3]

Boiling Point

Not available (predicted ~298

°C at 760 mmHg for a related

isomer)

[4]

Melting Point Not available [5]

Solubility
Practically insoluble in water;

soluble in organic solvents.
[5]

logP (predicted) 5.7 - 6.35 [5][6]

Spectroscopic Data
The structural elucidation and confirmation of bombykal rely on various spectroscopic

techniques.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: Predicted NMR data

suggests characteristic signals for the aldehydic proton, the olefinic protons of the

conjugated diene system, and the aliphatic chain.

Infrared (IR) Spectroscopy: The IR spectrum of bombykal is expected to show characteristic

absorption bands for the C=O stretching of the aldehyde group (around 1730 cm⁻¹), C=C

stretching of the conjugated diene (around 1600-1650 cm⁻¹), and C-H stretching and

bending vibrations.
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Mass Spectrometry (MS): Electron ionization mass spectrometry of bombykal would show a

molecular ion peak corresponding to its molecular weight, along with a characteristic

fragmentation pattern resulting from the cleavage of the aliphatic chain and the conjugated

system. The NIST WebBook provides mass spectral data for related isomers, which can

serve as a reference.[2][7][8]

Biosynthesis of Bombykal
Bombykal is biosynthesized in the pheromone gland of the female silkworm moth from its

precursor, bombykol ((10E, 12Z)-hexadeca-10,12-dien-1-ol). This conversion is an oxidation

reaction catalyzed by specific enzymes. The general biosynthetic pathway starts from acetyl-

CoA and proceeds through fatty acid synthesis to produce palmitoyl-CoA. A series of

desaturation and reduction steps, followed by the final oxidation, leads to the formation of

bombykal.

The key enzymatic step in the formation of bombykal from bombykol is the oxidation of the

primary alcohol to an aldehyde. This is carried out by alcohol oxidases present in the

pheromone gland.

Acetyl-CoA Palmitoyl-CoAFatty Acid Synthase (10E,12Z)-Hexadecadienoyl-CoA

Δ11-Desaturase
(and other enzymes) Bombykol

((10E,12Z)-Hexadecadien-1-ol)
Fatty Acyl Reductase Bombykal

((10E,12Z)-Hexadecadienal)
Alcohol Oxidase

Click to download full resolution via product page

Biosynthetic pathway of bombykal from acetyl-CoA.

Experimental Protocols
Synthesis of Bombykal via Dess-Martin Oxidation of
Bombykol
This protocol describes the mild and selective oxidation of bombykol to bombykal using Dess-

Martin periodinane (DMP).[9][10]

Materials:

Bombykol ((10E, 12Z)-hexadeca-10,12-dien-1-ol)
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Dess-Martin periodinane (DMP)

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Sodium thiosulfate (Na₂S₂O₃), saturated aqueous solution

Diethyl ether (Et₂O)

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

Reaction Setup: Dissolve bombykol (1 equivalent) in anhydrous DCM in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

Addition of DMP: Add Dess-Martin periodinane (1.1-1.5 equivalents) to the solution at room

temperature with stirring. The reaction is typically complete within 1-3 hours. Progress can

be monitored by thin-layer chromatography (TLC).

Quenching the Reaction: Upon completion, dilute the reaction mixture with diethyl ether.

Work-up: Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and

saturated aqueous Na₂S₂O₃. Stir vigorously until the solid dissolves and the two layers

become clear.

Extraction: Separate the organic layer. Extract the aqueous layer with diethyl ether.

Washing and Drying: Combine the organic layers and wash with saturated aqueous

NaHCO₃, followed by brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.
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Purification: Filter off the drying agent and concentrate the solution under reduced pressure.

Purify the crude bombykal by silica gel column chromatography using a hexane/ethyl

acetate gradient to yield the pure product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b013413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Work-up

Purification

Bombykol in DCM

Reaction Mixture

Dess-Martin Periodinane

Quench with NaHCO₃/Na₂S₂O₃

Extract with Et₂O

Wash and Dry

Crude Bombykal

Silica Gel Chromatography

Pure Bombykal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular (Sensillar Lymph)

ORN Membrane

Intracellular

Bombykal

PBP

PBP-Bombykal Complex

BmOR-3

Binding

G-protein

Activation

Orco

Second Messengers
(e.g., IP₃, DAG, cAMP)

Activation

Ion Channel

Membrane Depolarization

Ion Influx (Ca²⁺, Na⁺) Opening

Action Potential to Brain

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b013413?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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